4-{[3-(6-bromo-1H-indol-1-yl)propanoyl]amino}benzamide

• IUPAC Name: 4-[3-(6-bromoindol-1-yl)propanoylamino]benzamide
• InChI: InChI=1S/C18H16BrN3O2/c19-14-4-1-12-7-9-22(16(12)11-14)10-8-17(23)21-15-5-2-13(3-6-15)18(20)24/h1-7,9,11H,8,10H2,(H2,20,24)(H,21,23)
• InChI Key: JOBPNYRLYAOCLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CN2CCC(=O)NC3=CC=C(C=C3)C(=O)N)Br
• Molecular Formula: C18H16BrN3O2
• Molecular Weight: 386.2 g/mol

Description

4-{[3-(6-bromo-1H-indol-1-yl)propanoyl]amino}benzamide is a useful research compound. Its molecular formula is C18H16BrN3O2 and its molecular weight is 386.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 385.04259 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Potent Biological Compounds

Researchers have developed practical methods for synthesizing compounds with significant biological activities, such as CCR5 antagonists, which are crucial for understanding cellular mechanisms and could lead to the development of therapeutic agents for various diseases, including HIV (T. Ikemoto et al., 2005)[https://consensus.app/papers/synthesis-orally-active-ccr5-antagonist-742butoxy-ikemoto/d883b8a7aaaa508a8c4b5c3ecef902fa/?utm_source=chatgpt].

Antifungal and Antibacterial Agents

The synthesis of new 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides and their derivatives has shown potential antifungal activity, indicating their relevance in developing new antifungal agents (B. Narayana et al., 2004)[https://consensus.app/papers/synthesis-52substituted13thiazol5yl2hydroxy-narayana/6f609da600fc5d56a9ff9e7322c6eafb/?utm_source=chatgpt]. This research highlights the compound's applicability in addressing microbial resistance by synthesizing novel antimicrobial compounds.

Inhibitors for Enzymatic Activity

Novel bi-heterocyclic benzamides have been synthesized and identified as potent inhibitors against alkaline phosphatase, a significant enzyme involved in various physiological processes, including bone mineralization (M. Abbasi et al., 2019)[https://consensus.app/papers/bi‐heterocyclic-benzamides-phosphatase-inhibitors-abbasi/301860c7f3ee507e8dba867b8b84d239/?utm_source=chatgpt]. These findings contribute to the understanding of enzyme inhibition and potential therapeutic interventions for related disorders.

Microwave-Enhanced Synthesis

Microwave-assisted synthesis techniques have facilitated the rapid and efficient production of secondary and tertiary benzamides in water, presenting an environmentally friendly and cost-effective approach to compound synthesis (Xiongyu Wu, M. Larhed, 2005)[https://consensus.app/papers/microwaveenhanced-aminocarbonylations-water-wu/9ac0170cb54152e2919393b22d3331b7/?utm_source=chatgpt]. This advancement in synthetic chemistry enables the development of various benzamide derivatives for further biological evaluation.

Structural Analysis and Optimization

The synthesis and structural analysis of related benzamide derivatives, including elucidation through Hirshfeld surface analysis and DFT calculations, provide insights into their molecular properties and potential interactions with biological targets (D. Geetha et al., 2019)[https://consensus.app/papers/synthesis-elucidation-hirshfeld-surface-analysis-geetha/a6dff948b45d515187bd91760d402cc0/?utm_source=chatgpt]. Such detailed structural information is crucial for the rational design of compounds with enhanced biological activities.